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Compound of Interest

Compound Name: Piperonylamine

Cat. No.: B131076

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Piperonylamine, a versatile compound used in agrochemical and
pharmaceutical development.[1] Adherence to these procedures is critical due to the
compound's hazardous nature.

Hazard Profile of Piperonylamine

Piperonylamine is classified as a hazardous chemical. It is known to cause severe skin burns
and eye damage.[2] Inhalation may lead to respiratory irritation.[2][3][4] It is a combustible
liquid and is incompatible with strong oxidizing agents.[2][3]

Quantitative Safety Data

A summary of key quantitative data for Piperonylamine is provided below for easy reference.
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Property Value Source
CAS Number 2620-50-0 [1][2][5]
Molecular Formula CsHsNO2 [1][5][6]
Molecular Weight 151.17 g/mol [1]

Colorless to light orange to
Appearance o [1]
yellow clear liquid

Boiling Point 138-139 °C @ 13 mmHg [2][3][6]
Density 1.214 g/mL at 25 °C [31[6]
Flash Point >112 °C (>233.6 °F) [2]

pH 11.6 [2]

Operational Plan: Handling Piperonylamine

This section provides a step-by-step guide for the safe handling of Piperonylamine in a
laboratory setting.

Engineering Controls and Preparation

» Ventilation: Always handle Piperonylamine inside a certified chemical fume hood to
minimize inhalation exposure.[2]

o Eyewash and Safety Shower: Ensure that an operational eyewash station and safety shower
are readily accessible and in close proximity to the workstation.[7]

o Material Preparation:

o Gather all necessary equipment (glassware, stir bars, etc.) and ensure it is clean, dry, and
free of contaminants.

o Prepare your reaction setup within the fume hood before introducing Piperonylamine.

o Have appropriate spill cleanup materials (e.g., absorbent pads, neutralizer for amines if
available) ready.
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Required Personal Protective Equipment (PPE)

A full complement of PPE is mandatory when handling Piperonylamine.

Hand Protection: Wear nitrile or neoprene gloves. Ensure gloves are regularly inspected for

tears or punctures.[8]

e Eye and Face Protection: Chemical safety goggles are required at a minimum. For splash
hazards, a full-face shield should be worn in addition to goggles.[2][8]

» Skin and Body Protection: A lab coat is essential. For larger quantities or increased splash
risk, a chemical-resistant apron or suit is recommended.[8]

o Respiratory Protection: If there is a risk of exceeding exposure limits or if working outside a
fume hood (not recommended), use a NIOSH-approved respirator with cartridges suitable for
organic vapors and amines (e.g., Type ABEK).[3][8]

Step-by-Step Handling Protocol

o Don PPE: Before entering the designated handling area, put on all required personal
protective equipment as listed above.

» Transferring the Chemical:

[¢]

Place the container of Piperonylamine in the fume hood.

o

Slowly and carefully open the container to avoid splashes.

o

Use a clean, designated pipette or syringe to transfer the required amount of liquid.

[¢]

Dispense the liquid into the reaction vessel, ensuring the tip of the pipette is close to the
surface of any existing liquid or the bottom of the vessel to prevent splashing.

e During the Reaction:
o Keep the fume hood sash at the lowest practical height.

o Continuously monitor the reaction for any signs of unexpected changes.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b131076?utm_src=pdf-body
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://www.fishersci.com/store/msds?partNumber=AC131361000&countryCode=US&language=en
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://www.sigmaaldrich.com/US/en/product/aldrich/p49503
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://www.benchchem.com/product/b131076?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» Post-Transfer and Cleanup:
o Securely close the Piperonylamine container.

o Wipe the exterior of the container with a damp cloth (e.g., with 70% ethanol) to remove
any external contamination, and place it back in its designated storage location.[2]

o Decontaminate any non-disposable equipment that has come into contact with
Piperonylamine.

PPE Removal and Personal Hygiene

e Remove gloves first, avoiding contact with the outside of the gloves.
e Remove your lab coat and any other protective clothing.
» Remove eye and face protection.

e Wash hands and any exposed skin thoroughly with soap and water after handling.[2]

Disposal Plan

Proper disposal of Piperonylamine and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation

e Liquid Waste: Unused or waste Piperonylamine, as well as solutions containing it, should
be collected in a designated, labeled, and sealed hazardous waste container. The container
should be compatible with amines.

¢ Solid Waste: All disposable items contaminated with Piperonylamine, such as gloves,
pipette tips, absorbent pads, and paper towels, must be collected in a separate, clearly
labeled hazardous waste bag or container.[7]

Disposal Procedure

o Labeling: Ensure all waste containers are accurately labeled with "Hazardous Waste," the full
chemical name "Piperonylamine,” and the associated hazards (Corrosive, Irritant).
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o Storage: Store waste containers in a designated satellite accumulation area that is secure
and away from incompatible materials.

» Arranging for Pickup: Dispose of the waste through your institution's environmental health
and safety (EHS) office. Do not pour Piperonylamine down the drain.[2] All chemical waste
disposal must adhere to local, regional, and national regulations.[7]

Mandatory Visualization

The following diagram illustrates the standard workflow for safely handling Piperonylamine in
a laboratory environment.
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Caption: Workflow for Safe Handling of Piperonylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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